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For researchers, scientists, and drug development professionals requiring precise ozone

quantification, selecting the appropriate measurement technique is critical. This guide provides

an objective comparison between two established wet chemistry methods: the traditional

iodometric titration and the widely used potassium indigotrisulfonate (Indigo) colorimetric

method.

This document details the principles, experimental protocols, and performance characteristics

of each method, supported by comparative data to inform your selection process.

Principle of Measurement
Iodometric Titration
Iodometric titration is a classic analytical technique for determining the concentration of

oxidizing agents, including ozone. The fundamental principle involves the reaction of ozone

with a neutral or buffered potassium iodide (KI) solution.[1][2] Ozone oxidizes the iodide ions

(I⁻) to form iodine (I₂).[2][3]

Reaction Steps:

Oxidation: O₃ + 2KI + H₂O → I₂ + O₂ + 2KOH[1]
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Titration: The liberated iodine is then titrated with a standardized sodium thiosulfate

(Na₂S₂O₃) solution, typically using a starch indicator.[1] The endpoint is observed when the

blue color of the starch-iodine complex disappears.[1][2]

The amount of sodium thiosulfate used is directly proportional to the amount of iodine formed,

which in turn corresponds to the initial ozone concentration.[2]

Potassium Indigotrisulfonate (Indigo Method)
The indigo method is a direct colorimetric/spectrophotometric technique that has become one

of the most common methods for measuring aqueous ozone.[4] It relies on the rapid and

quantitative decolorization of a blue dye, potassium indigotrisulfonate, by ozone.[4][5]

Reaction Principle: Ozone selectively and rapidly breaks the double bond in the indigo

trisulfonate molecule, causing the blue color to fade.[3][6] The decrease in absorbance,

measured at a wavelength of approximately 600 nm, is directly proportional to the ozone

concentration.[3][4] The reaction has a 1:1 molar ratio at a pH below 4.[7]

Performance Comparison
The choice between iodometric titration and the indigo method often depends on the specific

application, required accuracy, potential interferences, and practical considerations like ease of

use.
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Performance Metric Iodometric Titration
Potassium
Indigotrisulfonate (Indigo
Method)

Principle
Indirect, volumetric titration

based on redox reaction.[1][2]

Direct,

colorimetric/spectrophotometri

c measurement.[4]

Selectivity

Not selective for ozone;

measures total oxidants (e.g.,

chlorine, peroxides).[3][8]

Highly selective for ozone,

especially with masking agents

for chlorine.[5][9]

Sensitivity
Lower sensitivity; detection

limit is around 0.1 mg/L.[10]

High sensitivity; applicable for

low concentrations (0.05 to 0.6

mg/L).[11]

Precision

Can be technique-sensitive,

leading to lower precision.[1]

[12] Factors like pH and

reaction time affect

stoichiometry.[3][10]

Good precision; relative error

can be less than 5%, and

down to 1% in controlled lab

settings.[9]

Speed & Complexity

Time-consuming and requires

skilled technique for accurate

endpoint determination.[1][3]

Rapid, simple, and suitable for

field and automated

measurements.[9]

Key Interferences

Other oxidizing agents

(chlorine, nitrogen oxides, etc.)

cause positive interference.[8]

[10]

Oxidized manganese can

interfere.[3][13] Chlorine

interference can be masked by

malonic acid.[3][5][13]

Stability

Ozone is unstable and must be

reacted with KI immediately.

The liberated iodine is more

stable for titration.

Analysis should be performed

immediately as ozone decays

rapidly, especially at pH > 7.

[13]

Experimental Protocols
Iodometric Titration Protocol (General)
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Sample Collection: A known volume of the ozone-containing gas or water is passed through

a gas washing bottle (impinger) containing a neutral buffered 2% potassium iodide (KI)

solution.[10] For aqueous samples, the KI solution is added directly.

Acidification: After ozone absorption, the solution is acidified to a pH below 2.0 using sulfuric

acid (H₂SO₄).[10]

Titration: The liberated iodine is immediately titrated with a standardized solution of sodium

thiosulfate (e.g., 0.005 M Na₂S₂O₃) until a pale yellow color is reached.[1]

Endpoint Determination: Approximately 1 mL of a starch indicator solution is added, which

turns the solution dark blue. The titration is continued dropwise until the blue color

completely disappears, marking the endpoint.[1]

Calculation: The concentration of ozone is calculated based on the volume and molarity of

the Na₂S₂O₃ titrant used.

Potassium Indigotrisulfonate Method Protocol (General)
This protocol is based on the Standard Method 4500-O₃ B.[9]

Reagent Preparation: Prepare indigo stock and working solutions. A typical working solution

is made by diluting the stock solution with a phosphate buffer.[14]

Apparatus: A spectrophotometer capable of measuring absorbance at 600 nm with a 1-cm or

longer cell path length is required.

Procedure: a. Add a precise volume of indigo reagent to two volumetric flasks. b. Fill one

flask to the mark with ozone-free deionized water to serve as the blank (A). c. Fill the second

flask to the mark with the sample (B), ensuring minimal agitation to prevent ozone off-

gassing.[9] Mix gently.

Measurement: Measure the absorbance of both solutions at 600 nm as quickly as possible.

[11] The measurement should ideally be done within 4 hours.[11]

Calculation: The ozone concentration is proportional to the difference in absorbance between

the blank and the sample (Absorbance A - Absorbance B).
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Visualizing the Workflows
The following diagrams illustrate the logical flow of each measurement method.

Step 1: Sampling & Reaction

Step 2: Titration
Step 3: Calculation

Ozone Sample
(Gas or Aqueous)

O₃ + 2I⁻ + H₂O → I₂ + O₂ + 2OH⁻

Potassium Iodide (KI)
Solution

Acidify to pH < 2 Titrate with Na₂S₂O₃
Add Starch
Indicator

Endpoint:
Blue to Colorless

Calculate O₃

Concentration

Click to download full resolution via product page

Caption: Workflow for Ozone Measurement via Iodometric Titration.

Step 1: Preparation

Step 2: Reaction

Step 3: Measurement & Calculation

Ozone Sample

Mix Sample
+ Indigo

Ozone-Free
DI Water

Mix Blank
+ Indigo

Indigo Reagent
Ozone Decolorizes

Indigo Dye

Measure Absorbance
at 600 nm [O₃] ∝ (Abs_Blank - Abs_Sample)

Click to download full resolution via product page

Caption: Workflow for Ozone Measurement via the Indigo Method.
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Conclusion
Both iodometric titration and the potassium indigotrisulfonate method are viable for ozone

measurement, but they serve different needs.

Iodometric titration, while a fundamental technique, is best suited for applications where total

oxidant concentration is of interest and where higher concentrations are expected. Its

susceptibility to interferences and the technical skill required make it less practical for routine or

low-level ozone monitoring.[1][3][8]

The potassium indigotrisulfonate method is superior for specific, sensitive, and rapid

measurement of ozone, particularly in aqueous samples.[9] Its simplicity and high selectivity

make it the preferred method for a wide range of applications, from drinking water analysis to

research settings where accurate and quick results are paramount.[4][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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